Cas no 2567496-12-0 ((3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine)

• Product Name: (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine
• CAS No: 2567496-12-0
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6235733
• PubChem ID: 155822843
• Update Time: 2025-05-20

(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine
• EN300-6943492
• 2567496-12-0
• (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine

• Inchi： 1S/C6H9N3S/c7-3-5-8-6(9-10-5)4-1-2-4/h4H,1-3,7H2
• InChI Key： WNEBGBYLGBWCKT-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80Ų

Additional information on (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine

Introduction to (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine and Its Significance in Modern Chemical Research

(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine, with the CAS number 2567496-12-0, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic amine features a unique structural framework that combines a cyclopropyl group with a thiadiazole ring system, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The compound's molecular structure is characterized by its nitrogen-rich thiadiazole core, which is known for its ability to interact with biological targets in diverse ways. The presence of the cyclopropyl group at the 3-position of the thiadiazole ring introduces additional conformational flexibility and potential for selective binding interactions. This structural motif has been extensively studied for its pharmacological properties, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These derivatives have shown promise as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The incorporation of the cyclopropyl group into the thiadiazole scaffold has further enhanced its potential by modulating electronic and steric properties, thereby influencing its binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that address underlying mechanisms of disease. The structural features of this compound make it an attractive scaffold for developing such inhibitors.

Recent studies have demonstrated that (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine exhibits inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are involved in processes such as inflammation, cell proliferation, and differentiation. The ability to modulate their activity could lead to novel treatments for conditions like rheumatoid arthritis and certain types of cancer. Furthermore, the compound's mechanism of action may provide insights into the development of next-generation kinase inhibitors with improved efficacy and reduced side effects.

The synthesis of (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The thiadiazole ring system is typically constructed through cyclocondensation reactions involving appropriate precursors. The introduction of the cyclopropyl group can be achieved through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacokinetic properties of (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable solubility characteristics and moderate metabolic stability, which are important factors for drug development.

In addition to its pharmacological potential, (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine has shown promise in computational modeling studies. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations help researchers identify key binding residues and optimize the structure for improved binding affinity. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process and increase the likelihood of success in developing novel therapeutics.

The future directions for research on (3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine include further exploration of its biological activities and mechanisms of action. Additionally, efforts are underway to develop derivatives with enhanced potency and selectivity through structure-based drug design approaches. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion,(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)methanamine represents a significant advancement in the field of chemical research with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel drugs targeting various diseases. As research continues to uncover new insights into its pharmacological properties,(3-Cyclopropyl-1 ,2 ,4 -thiadiazol -5 - yl )methanamine is poised to play a crucial role in shaping the future of medicinal chemistry.